Cas no 1609176-50-2 (2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide)

2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide is a specialized organic compound featuring a hydrazineyl-oxoacetamide core coupled with a 3-(trifluoromethoxy)benzyl substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the development of hydrazide derivatives and heterocyclic frameworks. The trifluoromethoxy group enhances lipophilicity and metabolic stability, which is advantageous in medicinal chemistry applications. Its well-defined molecular architecture allows for precise modifications, facilitating its use as an intermediate in pharmaceuticals and agrochemicals. The compound’s high purity and stability under controlled conditions ensure reliable performance in research and industrial processes. Its synthetic versatility and functional group compatibility make it a useful building block for advanced chemical synthesis.
2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide structure
1609176-50-2 structure
Product Name:2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide
CAS No:1609176-50-2
MF:C10H10F3N3O3
MW:277.199912548065
CID:4767532
Update Time:2025-06-23

2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide
    • BDBM264558
    • US9718760, C268
    • Inchi: 1S/C10H10F3N3O3/c11-10(12,13)19-7-3-1-2-6(4-7)5-15-8(17)9(18)16-14/h1-4H,5,14H2,(H,15,17)(H,16,18)
    • InChI Key: RONKZYYGLIORQV-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)CNC(C(NN)=O)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 336
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.4

2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1325832-1g
MDI-2268
1609176-50-2 95%
1g
$2800 2024-06-03
eNovation Chemicals LLC
Y1325832-1g
Mdi-2268
1609176-50-2 98%
1g
$2800 2025-02-25
eNovation Chemicals LLC
Y1325832-1g
Mdi-2268
1609176-50-2 98%
1g
$2800 2025-02-24

Additional information on 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide

Introduction to 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide (CAS No. 1609176-50-2)

2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide is a specialized organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1609176-50-2, belongs to a class of molecules that have garnered attention due to their unique chemical properties and biological activities. The presence of multiple functional groups, including hydrazineyl, oxo, and trifluoromethoxy substituents, makes this compound a versatile intermediate in synthetic chemistry and a promising candidate for further investigation in drug discovery.

The hydrazineyl moiety in the molecular structure suggests potential reactivity with various electrophiles, making it a valuable building block for constructing more complex pharmacophores. This reactivity is particularly interesting in the context of developing novel therapeutic agents that target specific biological pathways. The oxo group, or carbonyl functionality, introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. Additionally, the trifluoromethoxy substituent enhances lipophilicity and metabolic stability, characteristics that are often sought after in drug candidates to improve bioavailability and reduce degradation rates.

In recent years, there has been growing interest in compounds containing trifluoromethoxy groups due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that trifluoromethoxy-substituted aromatic compounds can exhibit potent anti-inflammatory and anticancer properties by interfering with key signaling pathways. The incorporation of this group into 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide suggests that it may possess similar bioactivities, although further research is needed to fully elucidate its pharmacological profile.

The N-(3-(trifluoromethoxy)benzyl)acetamide portion of the molecule adds another layer of complexity, providing a scaffold for further derivatization and optimization. This segment is reminiscent of known pharmacophores found in several approved drugs, indicating that 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide could serve as a precursor for developing new therapeutic agents. Researchers have been exploring similar structures in the quest for novel treatments for neurological disorders, infectious diseases, and chronic conditions. The combination of hydrazineyl and trifluoromethoxy groups may offer unique interactions with biological targets, potentially leading to drugs with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide presents an intriguing challenge due to its complex functionalization. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to synthesize such molecules more efficiently and sustainably. For example, transition metal-catalyzed cross-coupling reactions have enabled the construction of aryl-substituted amides with high precision, which is crucial for developing pharmaceutical intermediates like this one.

The biological activity of 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide has not yet been fully characterized in preclinical or clinical studies. However, preliminary computational modeling suggests that it may interact with enzymes or receptors involved in disease pathways. Computational methods such as molecular docking and quantum mechanics calculations are increasingly used to predict the binding affinity and mode of action of small molecules before experimental validation. These approaches can help prioritize compounds for further investigation and guide the design of optimized derivatives.

In conclusion, 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide (CAS No. 1609176-50-2) is a promising compound with a rich structural framework that warrants further exploration in pharmaceutical research. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel drugs targeting various diseases. As research continues to uncover new applications for trifluoromethoxy-substituted compounds, this molecule may play a significant role in the development of next-generation therapeutic agents.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd